Cas no 3967-55-3 (4,5-Dichloro-1,3-oxolan-2-one)

4,5-Dichloro-1,3-oxolan-2-one Properties

Names and Identifiers

• 4,5-Dichloro-1,3-dioxolan-2-one
• (+-)-trans-4,5-Dichlor-[1,3]dioxolan-2-on
• (+-)-trans-4,5-dichloro-[1,3]dioxolan-2-one
• 1,2-Dichloroethylene carbonate
• 1,3-DIOXOLANE,4,5-DICHLORO-2-OXO
• 4,3-dioxolane-2-one
• 4,5-Dichloro-1,3-dioxolane-2-one
• Cyclic 1,2-dichloroethylene carbonate
• EINECS 223-584-0
• Carbonicacid, 1,2-dichloroethylene ester (6CI)
• Carbonic acid, cyclic1,2-dichloroethylene ester (7CI,8CI)
• 1,2-Ethanediol, 1,2-dichloro-, cycliccarbonate (6CI)
• NSC15913
• FT-0635080
• 1, 4,5-dichloro-2-oxo-
• NSC-15913
• 1,3-Dioxolan-2-one, 4,5-dichloro-
• BETICXVUVYXEJX-UHFFFAOYSA-N
• SCHEMBL139108
• Carbonic acid,2-dichloroethylene ester
• CS-0199418
• Carbonic acid, 1,2-dichloroethylene ester
• AKOS006282817
• AS-40414
• 3967-55-3
• 1,2-Dichloro ethylene carbonate
• Phosphonomycin(R)-1-phenethylaminesalt
• DTXSID10960287
• 1,2-DichlorA currencythylencarbonat
• dichloroethylene carbonate
• MFCD00005384
• NSC 15913
• Carbonic acid, cyclic 1,2-dichloroethylene ester
• CHEBI:189153
• 1,3-DIOXOLANE, 4,5-DICHLORO-2-OXO-
• NS00049401
• WLN: T5OOOTJ DG EG
• 4,5-Dichloro-1,3-oxolan-2-one
• DTXCID801388148
• Carbonic acid, 1,2-dichloroethylene ester (6CI)
• DB-028645
• Carbonic acid, cyclic 1,2-dichloroethylene ester (7CI)
• ALBB-033355
• +Expand

• MDL： MFCD00005384
• InChIKey： BETICXVUVYXEJX-UHFFFAOYSA-N
• Inchi： 1S/C3H2Cl2O3/c4-1-2(5)8-3(6)7-1/h1-2H
• SMILES： C1(C(Cl)OC(=O)O1)Cl

Computed Properties

• Exact Mass: 155.93800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 155.938099
• Heavy Atom Count: 8
• Complexity: 103
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 35.5

Experimental Properties

• LogP: 1.28300
• PSA: 35.53000
• Refractive Index: 1.489
• Boiling Point: 281.7±30.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.6 mmHg at 25°C
• Flash Point: 144.6±23.6 °C
• Color/Form: Colorless transparent liquid
• Density: 1.5877 (estimate)

4,5-Dichloro-1,3-oxolan-2-one Security Information

• Safety Instruction： H303+H313+H333
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Signal Word：warning

4,5-Dichloro-1,3-oxolan-2-one Customs Data

• HS CODE：2932999099
• Customs Data：

  China Customs Code:

  2932999099

  Overview:

  2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%